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Compound of Interest

Compound Name: Avitriptan

Cat. No.: B195663

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
Avitriptan to induce Cytochrome P450 1A1 (CYP1A1) expression in hepatocytes. The
information is intended for researchers in drug metabolism, toxicology, and pharmacology to
study the effects of Avitriptan on gene expression and its potential as a tool for investigating
the Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Introduction

Avitriptan, an antimigraine drug from the triptan class, has been identified as a ligand and
agonist of the human Aryl Hydrocarbon Receptor (AhR).[1][2][3][4] Activation of AhR by
Avitriptan initiates a signaling cascade that leads to the induction of target genes, most
notably CYP1A1, a key enzyme involved in the metabolism of xenobiotics.[1] This induction is
observed to be cell-type specific, with strong effects in immortalized human hepatocytes and
colon carcinoma cells, but not in primary human hepatocytes in culture. The induction of
CYP1A1 by Avitriptan is strictly dependent on the presence of a functional AhR.

Understanding the interaction between Avitriptan and the AhR-CYP1AL1 signaling pathway is
crucial for evaluating its potential off-label therapeutic applications and for characterizing its
drug-drug interaction profile.
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Data Presentation

The following tables summarize the quantitative data regarding the induction of CYP1A1l by
Avitriptan in various cell lines.

Table 1: Induction of CYP1A1 mRNA in Immortalized Human Hepatocytes (MIHA Cells)

Fold Induction of CYP1A1 mRNA (relative

Treatment .

to vehicle control)
TCDD (10 nM) ~150-fold
Avitriptan (10 pM) ~215-fold
Donitriptan (10 pM) ~16-fold

Data extracted from studies on immortalized human hepatocytes (MIHA) after 24 hours of
treatment.

Table 2: Agonistic Activity of Triptans on AhR in a Reporter Gene Assay

Compound (10 pM) AhR Activation (relative to TCDD)
Avitriptan Significant activation

Donitriptan Lesser activation

Other triptans Very weak or no activation

This table summarizes the findings from reporter gene assays in human hepatoma cells (AZ-
AHR).

Signaling Pathway

The induction of CYP1A1 by Avitriptan is mediated through the classical Aryl Hydrocarbon
Receptor (AhR) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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